2-(6-(4-methylbenzyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[6-[(4-methylphenyl)methyl]-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C24H26N4O2/c1-17-3-7-19(8-4-17)13-27-12-11-22-21(14-27)24(30)28(16-25-22)15-23(29)26-20-9-5-18(2)6-10-20/h3-10,16H,11-15H2,1-2H3,(H,26,29)
• InChI Key: BMHGKOJRACGYDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

The compound is a derivative of pyrido[4,3-d]pyrimidin, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in reactions such as chalcogenation.

Scientific Research Applications

Antimicrobial Activity

Pyrimidinones and their derivatives have been synthesized and evaluated for antimicrobial properties. A study demonstrates the antimicrobial screening of various compounds, showing good antibacterial and antifungal activities compared to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anticancer Activity

5-Deaza analogues of aminopterin and folic acid were synthesized and showed significant anticancer activity in vitro and in vivo, highlighting the potential of pyrimidine derivatives in cancer treatment (Su et al., 1986).

Enzyme Inhibition

Compounds derived from pyrimidine analogues have been tested as inhibitors for key enzymes like folylpolyglutamate synthetase (FPGS), which plays a critical role in folate metabolism. The study found these compounds to be powerful inhibitors, providing insights into their potential therapeutic applications (Rosowsky et al., 1999).

Structural Analyses

The crystal structure analysis of pyrimidine derivatives reveals their folded conformation, which is stabilized by intramolecular hydrogen bonding. Such structural insights are crucial for understanding the interaction of these compounds with biological targets (Subasri et al., 2016).

Potential Analgesic and Antipyretic Agents

Environmental-friendly synthesis of analogues has been explored for potential analgesic and antipyretic compounds. This research demonstrates the green chemistry approaches in the development of new pharmaceuticals (Reddy et al., 2014).